Cas no 25700-13-4 (4-(1H-Pyrazol-1-yl)pyridine)

• Product Name: 4-(1H-Pyrazol-1-yl)pyridine
• CAS No: 25700-13-4
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 2603836
• PubChem ID: 20041704
• Update Time: 2025-09-27

4-(1H-Pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-1-yl)pyridine
• 4-(1H-Pyrazole-1-yl)pyridine
• BVQQFKCDQYLYFN-UHFFFAOYSA-N
• 4-(1H-Pyrazol-1-yl)pyridine

• Inchi： 1S/C8H7N3/c1-4-10-11(7-1)8-2-5-9-6-3-8/h1-7H
• InChI Key： BVQQFKCDQYLYFN-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7

Additional information on 4-(1H-Pyrazol-1-yl)pyridine

Introduction to 4-(1H-Pyrazol-1-yl)pyridine (CAS No. 25700-13-4)

4-(1H-Pyrazol-1-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 25700-13-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This bipyridine derivative features a fused pyrazole ring connected to a pyridine moiety, making it a structurally intriguing molecule with potential applications in medicinal chemistry and material science.

The compound’s unique structural framework, combining the electron-deficient pyrazole and pyridine rings, contributes to its versatility as a building block in synthetic chemistry. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridine ring further enhances its reactivity and interaction with biological targets, making 4-(1H-pyrazol-1-yl)pyridine a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The combination of pyrazole and pyridine in 4-(1H-pyrazol-1-yl)pyridine has been explored for its potential to act as a scaffold for small-molecule drugs. Studies have demonstrated that this compound can modulate various biological pathways by interacting with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of 4-(1H-pyrazol-1-yl)pyridine is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that selectively inhibit specific enzymes or receptors implicated in cancer, inflammation, and infectious diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes overexpressed in tumor cells.

The synthesis of 4-(1H-pyrazol-1-yl)pyridine involves multi-step organic reactions that highlight the compound’s synthetic utility. Common synthetic routes include condensation reactions between hydrazines and α-haloketones to form the pyrazole ring, followed by coupling with pyridine derivatives via palladium-catalyzed cross-coupling reactions. These synthetic strategies not only provide access to 4-(1H-pyrazol-1-yl)pyridine but also offer insights into the development of related heterocyclic compounds.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(1H-pyrazol-1-yl)pyridine. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of this compound before conducting costly wet-lab experiments. Such computational approaches have been instrumental in optimizing lead compounds for clinical trials.

The pharmaceutical industry has taken notice of the potential of 4-(1H-pyrazol-1-yl)pyridine as an intermediate in drug development. Several companies are actively investigating its applications in oncology, immunology, and neurology. Early-stage clinical trials have begun to explore the efficacy and safety of derivatives derived from this compound, with promising results suggesting their therapeutic potential.

Beyond pharmaceutical applications, 4-(1H-pyrazol-1-yl)pyridine has been explored in material science due to its ability to form coordination complexes with metal ions. These metal complexes exhibit unique optical and electronic properties, making them suitable for use in catalysis, luminescent materials, and sensors. The versatility of this compound underscores its importance as a versatile building block in both academic research and industrial applications.

The future of research on 4-(1H-pyrazol-1-yl)pyridine looks promising, with ongoing studies aimed at expanding its chemical space and exploring new biological functions. Innovations in synthetic methodologies and high-throughput screening technologies will continue to drive the discovery of novel derivatives with enhanced therapeutic profiles. As our understanding of molecular interactions deepens, compounds like 4-(1H-pyrazol-1-yl)pyridine are poised to play a pivotal role in addressing some of the most pressing challenges in medicine and chemistry.